Cas no 2091297-70-8 (5-bromo-2-chloro-4-methylbenzene-1-sulfonamide)

• Product Name: 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide
• CAS No: 2091297-70-8
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• MDL: MFCD30698815
• CID: 5193578
• Update Time: 2025-05-23

5-bromo-2-chloro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-bromo-2-chloro-4-methyl-
• 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide

• MDL： MFCD30698815
• Inchi： 1S/C7H7BrClNO2S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： RZJYBSYPLQSWSP-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Br)=C(C)C=C1Cl

Additional information on 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide

Recent Advances in the Study of 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide (CAS: 2091297-70-8): A Comprehensive Research Brief

5-bromo-2-chloro-4-methylbenzene-1-sulfonamide (CAS: 2091297-70-8) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide is its application in the design of carbonic anhydrase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against human carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the bromo and chloro substituents play a critical role in enhancing inhibitory activity.

In addition to its role in enzyme inhibition, 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when incorporated into larger molecular frameworks, exhibits broad-spectrum activity against drug-resistant bacterial strains such as Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism supported by electron microscopy and proteomic analyses.

The synthetic accessibility of 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new protocol employs green chemistry principles, such as solvent-free reactions and catalytic methods, making it more sustainable for industrial applications. This development is particularly relevant for pharmaceutical companies seeking cost-effective and eco-friendly production methods.

Despite these promising findings, challenges remain in the clinical translation of 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide-based therapeutics. Pharmacokinetic studies indicate that the compound's bioavailability and metabolic stability require further optimization. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations. For instance, a collaborative study between academic and industry researchers is investigating liposomal encapsulation to enhance the compound's delivery to target tissues.

In conclusion, 5-bromo-2-chloro-4-methylbenzene-1-sulfonamide (CAS: 2091297-70-8) represents a versatile scaffold with significant potential in drug discovery. Its applications span enzyme inhibition, antimicrobial therapy, and beyond, supported by robust synthetic methodologies. Future research should focus on overcoming pharmacokinetic barriers and expanding its therapeutic repertoire, particularly in underserved areas such as neglected tropical diseases and oncology.